Cas no 3970-21-6 (2-Methoxyethoxymethyl chloride)

2-Methoxyethoxymethyl chloride Properties

Names and Identifiers

• MEM chloride
• 2-Methoxyethoxymethyl chloride
• 1-chloro-2,5-dioxahexane
• 1-(Chloromethoxy)-2-methoxyethane~MEM chloride
• Alcoxyethoxymethylchloride
• Alcoxyethoxylmethylchloride
• 1-(chloromethoxy)-2-methoxyethane
• 1-CHLOROMETHOXY-2-METHOXYETHANE
• 2-Methoxyethoxymethy
• 2-Methoxyethoxymethyl chloride, Technical grade
• Ethylene Glycol Chloromethyl Methyl Ether
• MEM-Chloride
• beta-Methoxyethoxymethyl chloride
• Ethane, 1-(chloromethoxy)-2-methoxy-
• Methoxyethoxymethyl chloride
• 2-Methoxyethoxy methyl Chloride
• BIAAQBNMRITRDV-UHFFFAOYSA-N
• .beta.-Methoxyethoxymethyl chloride
• BETA-METHOXYETHOXYMETHYLCHLORIDE
• MEM chloride, 94%
• Alkoxyethoxymethylchloride
• MEM chloride (2-Methoxyethoxymethyl chloride)
• Q63392107
• 2-methoxyethoxymethylchloride
• bet
• chloromethyl 2-methoxyethyl ether
• SCHEMBL329
• 2-methoxyethyl chloromethyl ether
• 2-Methoxyethoxymethyl chloride, technicalgrade
• AKOS000121064
• H11303
• MEMCl
• 3970-21-6
• 2-methoxy ethoxymethyl chloride
• chloromethoxyethoxymethane
• 2methoxyethoxymethyl chloride
• CAS_3970-21-6
• M0680
• EINECS 223-589-8
• 1-methoxy-2-chloromethoxyethane
• methoxyethoxychloromethane
• MFCD00000888
• A5RRM67QUG
• (2-methoxyethoxy)methylchloride
• BDBM85388
• STR05536
• 2-methoxy-ethoxymethylchloride
• 1-(Chloromethoxy)-2-methoxyethane #
• methoxy ethoxymethyl chloride
• BIAAQBNMRITRDV-UHFFFAOYSA-
• L001239
• methoxyethyl chloromethyl ether
• DTXSID8063250
• (2-methoxyethoxy)methyl chloride
• A824699
• (2-methyloxyethyl)oxymethylchlorid
• 2-methoxyethoxy-methyl chloride
• InChI=1/C4H9ClO2/c1-6-2-3-7-4-5/h2-4H2,1H3
• 1-(chloromethoxy)-2-methoxy-ethane
• (2-methoxyethoxy)-methyl chloride
• MEM-Cl
• EN300-23579
• UNII-A5RRM67QUG
• 2-methoxy-ethoxymethyl chloride
• NS00030649
• J-509862
• FT-0612838
• (2-methoxy-ethoxy)methyl chloride
• 2-methoxyethoxy methylchloride
• methoxyethoxymethylchloride
• 1-Chloromethoxy-2-methoxy-ethane
• DB-019132
• +Expand

• MDL： MFCD00000888
• InChIKey： BIAAQBNMRITRDV-UHFFFAOYSA-N
• Inchi： 1S/C4H9ClO2/c1-6-2-3-7-4-5/h2-4H2,1H3
• SMILES： ClC([H])([H])OC([H])([H])C([H])([H])OC([H])([H])[H]
• BRN： 1900576

Computed Properties

• Exact Mass: 124.02900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 124.0291072g/mol
• Heavy Atom Count: 7
• Complexity: 32.9
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 18.5

Experimental Properties

• LogP: 0.84570
• PSA: 18.46000
• Refractive Index: n20/D 1.427(lit.)
• Water Partition Coefficient: It hydrolyzes with water.
• Boiling Point: 50-52 °C/13 mmHg(lit.)
• Flash Point: Fahrenheit: 129.2 ° f
  Celsius: 54 ° c
  
• Color/Form: colorless liquid
• Solubility: Soluble in most organic solvents, it is usually used in CH2Cl2, THF and DMF.
• Sensitiveness: Moisture Sensitive
• Density: 1.091 g/mL at 25 °C(lit.)

Related Categories

• Solvents and Organic Chemicals Organic Compounds